BENGHE Foundational & Exploratory

Check Availability & Pricing

A-Technical-Guide-to-6-Chloro-N-methoxy-N-
methylpicolinamide

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

6-Chloro-N-methoxy-N-
Compound Name:
methylpicolinamide

CAS No.: 192437-72-2

Cat. No.: B1509934

L J

A Senior Application Scientist's Guide to 6-Chloro-N-methoxy-N-methylpicolinamide:
Synthesis, Mechanism, and Application

Abstract

This technical guide provides an in-depth analysis of 6-Chloro-N-methoxy-N-
methylpicolinamide, a specialized chemical intermediate of significant value in modern
organic synthesis. This document elucidates the compound's core chemical identity, its
physicochemical properties, and the nuanced mechanism of action conferred by its Weinreb-
Nahm amide moiety. We present a validated synthetic protocol for its preparation and a
detailed experimental workflow for its application in the controlled synthesis of ketones, a
reaction class where it offers unparalleled precision. This guide is intended for researchers,
chemists, and process development scientists who require a robust understanding and
practical execution of advanced synthetic methodologies.

Core Chemical Identity and Physicochemical
Properties

6-Chloro-N-methoxy-N-methylpicolinamide is a derivative of picolinic acid, distinguished by
two key features: a chlorine atom at the 6-position of the pyridine ring and an N-methoxy-N-
methylamide group (also known as a Weinreb-Nahm amide) at the carboxyl position. This
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unigue combination makes it a valuable building block for introducing the 6-chloropyridin-2-yl
carbonyl moiety into complex molecules, particularly in the development of pharmaceutical and
agrochemical agents.

Table 1: Chemical Identity and Properties

Identifier Value Source

6-Chloro-N-methoxy-N-
IUPAC Name methylpyridine-2- N/A
carboxamide

CAS Number 192437-72-2 [1]
Molecular Formula CsHoCIN202 [1]
Molecular Weight 200.62 g/mol [1]
Appearance Solid (Typical) N/A

| SMILES | CIC1=CC=CC(C(=O)N(C)OC)=N1 | N/A |

The Weinreb-Nahm Amide: A Keystone of Controlled
Acylation

The primary utility of 6-Chloro-N-methoxy-N-methylpicolinamide stems from its identity as a
Weinreb-Nahm amide. Discovered by Steven M. Weinreb and Steven Nahm in 1981, this
functional group revolutionized ketone synthesis from organometallic reagents.[2]

The Challenge: Over-Addition in Carbonyl Chemistry

Traditional acylating agents, such as esters or acid chlorides, react aggressively with potent
nucleophiles like Grignard (R-MgX) or organolithium (R-Li) reagents. The initial reaction
produces a ketone. However, this ketone is often more reactive than the starting material,
leading to a second, undesired nucleophilic attack that yields a tertiary alcohol.[3] This "over-
addition" is a common side reaction that complicates purification and significantly lowers the
yield of the desired ketone.[2]
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The Solution: A Stable Tetrahedral Intermediate

The Weinreb-Nahm amide elegantly circumvents this problem. Upon nucleophilic attack by an
organometallic reagent, a highly stable tetrahedral intermediate is formed.[4] The stability of
this intermediate is the critical mechanistic feature and arises from the chelation of the
magnesium (or lithium) atom by both the newly formed anionic oxygen and the methoxy
oxygen of the amide. This forms a stable five-membered ring that prevents the intermediate
from collapsing to a ketone until an acidic workup is performed.[4]

Because the chelated intermediate is stable at the reaction temperature, it does not break
down to release the ketone into the reaction mixture where it could react with a second
equivalent of the organometallic reagent.[4] Only upon the addition of an acid (e.g., ag. HCI)
during the workup step is the chelate broken, leading to the collapse of the intermediate and
the clean formation of the desired ketone.
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Reaction Preparation

Dissolve Weinreb Amide
in Anhydrous THF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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